Tert-butyl 2-[2-(methylamino)-1,3-thiazol-5-yl]acetate

• IUPAC Name: tert-butyl 2-[2-(methylamino)-1,3-thiazol-5-yl]acetate
• InChI: InChI=1S/C10H16N2O2S/c1-10(2,3)14-8(13)5-7-6-12-9(11-4)15-7/h6H,5H2,1-4H3,(H,11,12)
• InChI Key: AJPPGIMRZFUQSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=CN=C(S1)NC
• Molecular Formula: C10H16N2O2S
• Molecular Weight: 228.31 g/mol

Description

“Tert-butyl 2-[2-(methylamino)-1,3-thiazol-5-yl]acetate” is a complex organic compound. It contains a tert-butyl group, a methylamino group, and a thiazole ring. The acetate group indicates the presence of a carboxylic ester functional group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable 2-(methylamino)-1,3-thiazol-5-yl compound with tert-butyl 2-bromoacetate, in a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecule contains a thiazole ring, which is a heterocyclic compound consisting of a 5-membered aromatic ring with one sulfur atom and one nitrogen atom. The presence of the methylamino group (-NHCH3) suggests that the compound could participate in hydrogen bonding.

Chemical Reactions Analysis

As an organic compound containing an ester group, it could undergo hydrolysis in the presence of a strong acid or base to yield a carboxylic acid and an alcohol. The presence of the thiazole ring and the methylamino group could also influence its reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Again, without specific data, it’s hard to provide accurate safety and hazard information. As with all chemicals, it should be handled with appropriate personal protective equipment.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical compound, future research could involve studying its pharmacokinetics and pharmacodynamics, potential therapeutic uses, and possible side effects.